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Compound of Interest

Compound Name: N-Formyilglycine-d2

Cat. No.: B12379050

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for N-
Formylglycine-d2, a deuterated derivative of the endogenous metabolite N-Formylglycine.
While generally considered to have a low hazard profile, adherence to proper laboratory
practices is essential to ensure personnel safety and maintain the integrity of the compound.
This document outlines key safety data, handling procedures, and emergency protocols.

Section 1: Compound Identification and Properties

A clear understanding of the physical and chemical properties of N-Formylglycine-d2 is
fundamental to its safe handling.

Property Data

Chemical Name N-Formylglycine-d2

Synonyms 2-formamidoacetic-d2 acid

Molecular Formula CsHsD2NOs

Appearance Solid

Storage Temperature Recommended: -20°C for long-term storage.
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Section 2: Hazard Identification and Toxicology
Summary

Based on available safety data sheets for N-Formylglycine and related compounds, N-
Formylglycine-d2 is not classified as a hazardous substance. However, it may cause mild
irritation upon contact.

Hazard Type Description

Data for the parent compound, glycine, indicates
a high oral LD50 in rats (7930 mg/kg),
Acute Toxicity suggesting low acute toxicity. No specific acute

toxicity data is available for N-Formylglycine-d2.

[1]

o May cause skin irritation, serious eye irritation,
[rritation ] o
and respiratory tract irritation.[2]

No ingredient of this product present at levels
Carci - greater than or equal to 0.1% is identified as a
arcinogenici
J Y probable, possible or confirmed human

carcinogen by IARC.

In a finely distributed form, there may be a
Other Hazards potential for a dust explosion, which is a general

characteristic of flammable organic substances.

Section 3: Safe Handling and Storage Protocols

Adherence to the following protocols is crucial for the safe handling and storage of N-
Formylglycine-d2.

Personal Protective Equipment (PPE) and Engineering
Controls

A risk assessment should be conducted to determine the appropriate PPE. The following are
general recommendations:
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» Eye Protection: Safety glasses with side shields or goggles are recommended.

o Hand Protection: Wear appropriate protective gloves. Dispose of contaminated gloves after
use in accordance with applicable laws and good laboratory practices.

» Body Protection: Wear laboratory clothing.

o Respiratory Protection: Use in a well-ventilated area. If dust is generated, a respirator may
be necessary.

o Engineering Controls: Emergency eye wash fountains and safety showers should be readily
available.

General Handling Procedures

e Wash hands thoroughly after handling.
o Change contaminated clothing.
e Avoid inhalation of dust.

e Avoid contact with skin and eyes.

Storage Conditions

Proper storage is essential to maintain the stability and integrity of N-Formylglycine-d2.
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Storage Condition

Recommendation

Solid Form

Store in a tightly sealed container in a cool, well-
ventilated area. For long-term storage, -20°C is
recommended. Provided the vial is kept tightly
sealed, the product can be stored for up to 6

months as a solid.

In Solution

Stock solutions should be prepared and stored
as aliquots in tightly sealed vials at -20°C.
These solutions are generally usable for up to
one month. It is recommended to make up and
use solutions on the same day whenever

possible.

Section 4: Emergency Procedures

In the event of exposure or a spill, the following first aid and emergency measures should be

taken.

Exposure Route

First Aid Measures

Inhalation

Move the exposed individual to fresh air.

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower.

Eye Contact

Rinse out with plenty of water. Remove contact
lenses if present and easy to do. Continue

rinsing.

Make the victim drink water (two glasses at

Ingestion ) )
most). Consult a doctor if feeling unwell.
For non-emergency personnel, evacuate the
danger area and avoid inhalation of dust. For
Spills emergency responders, refer to personal

protection in Section 3.1. Cover drains and

prevent the product from entering them.
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Section 5: Visual Guides for Safety and Handling

The following diagrams illustrate key workflows and relationships for the safe handling of N-
Formylglycine-d2.
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Caption: A workflow for the safe handling of N-Formylglycine-d2.
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Caption: Potential hazards and routes of exposure for N-Formylglycine-d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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